Cas no 2172142-10-6 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylpentanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylpentanoic acid
• CAS No: 2172142-10-6
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6331208
• PubChem ID: 165546581
• Update Time: 2025-07-02

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylpentanoic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]-4-methylpentanoic acid
• EN300-1517402
• 2172142-10-6

• Inchi： 1S/C26H32N2O6/c1-16(2)23(13-25(30)31)28-24(29)12-17(33-3)14-27-26(32)34-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22-23H,12-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： QOLPCGPAGUXORX-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NC(CC(=O)O)C(C)C)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylpentanoic acid

Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylpentanoic acid (CAS No. 2172142-10-6)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylpentanoic acid, identified by its CAS number 2172142-10-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structure, combines multiple functional groups that make it a versatile intermediate in the development of novel therapeutic agents. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, an aminomethoxybutanamido moiety, and a methylpentanoic acid backbone suggests potential applications in drug design, particularly in the synthesis of peptidomimetics and protease inhibitors.

The compound’s structural complexity arises from the concatenation of several pharmacophoric units, each contributing to its unique chemical and biological properties. The Fmoc group, a protecting group commonly used in solid-phase peptide synthesis, not only facilitates controlled peptide assembly but also enhances the stability of reactive intermediates during synthetic protocols. This feature makes the compound particularly valuable in the context of peptide-based drug development, where precision and yield are critical.

The aminomethoxybutanamido segment introduces a secondary amine functionality linked to a methoxy-substituted butanamide. This structural motif is frequently encountered in bioactive molecules due to its ability to engage in hydrogen bonding interactions with biological targets. Such interactions are pivotal in modulating enzyme activity and receptor binding affinity, making this compound a promising candidate for further derivatization into pharmacologically active entities.

The terminal methylpentanoic acid moiety contributes to the compound’s hydrophobicity and influences its solubility profile. This characteristic is particularly relevant in formulation development, as it can impact the bioavailability and pharmacokinetic behavior of derivatives synthesized from this precursor. The balance between hydrophobic and polar regions within the molecule allows for fine-tuning of its physicochemical properties, enabling optimization for specific applications.

In recent years, there has been growing interest in the development of peptidomimetics as alternatives to traditional peptide-based therapeutics. Peptidomimetics are designed to mimic the biological activity of peptides while exhibiting improved metabolic stability and reduced immunogenicity. The structural features of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylpentanoic acid make it an ideal scaffold for constructing such mimetics. The presence of both amine and carboxylic acid functionalities allows for further derivatization via amide bond formation, enabling the creation of diverse molecular architectures.

One notable application of this compound is in the synthesis of protease inhibitors, which are widely used to treat various diseases, including HIV/AIDS and cancer. Proteases are enzymes that play crucial roles in physiological processes, and their overactivity or misregulation can lead to pathological conditions. By designing molecules that selectively inhibit specific proteases, it is possible to modulate disease progression effectively. The combination of an Fmoc group for synthetic control and a bioactive core capable of interacting with protease active sites makes this compound a valuable tool in drug discovery efforts.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have demonstrated that derivatives based on this scaffold can effectively bind to target proteases with high affinity. These studies leverage computational methods such as molecular dynamics simulations and docking algorithms to predict binding modes and optimize lead structures. The insights gained from these simulations have guided experimental efforts toward the development of more potent and selective inhibitors.

The role of fluorenylmethoxycarbonyl (Fmoc) protecting groups in modern synthetic chemistry cannot be overstated. Their ability to provide orthogonal protection-deprotection conditions has revolutionized solid-phase peptide synthesis, enabling the efficient assembly of complex peptides under mild conditions. The incorporation of an Fmoc group into 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylpentanoic acid not only underscores its utility in peptide chemistry but also opens avenues for exploring novel synthetic strategies involving Fmoc-mediated reactions.

Another area where this compound shows promise is in the development of enzyme substrates and inhibitors for biochemical assays. Enzyme kinetics studies rely on precise control over substrate structure to elucidate reaction mechanisms and identify key catalytic residues. The well-defined functional groups within this molecule allow researchers to design substrates that undergo predictable transformations upon enzymatic cleavage, providing valuable insights into enzyme function.

The pharmaceutical industry has increasingly recognized the importance of structural diversity in drug discovery programs. Compounds like 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylpentanoic acid serve as building blocks for generating libraries of diverse molecules that can be screened for biological activity. High-throughput screening (HTS) technologies have enabled rapid evaluation of large compound collections, identifying hits with promising therapeutic potential for further optimization.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-4-methylpentanoic acid (CAS No. 2172142-10-6) represents a significant advancement in pharmaceutical chemistry due to its multifunctional nature and potential applications across multiple therapeutic areas. Its structural features position it as a versatile intermediate for synthesizing peptidomimetics, protease inhibitors, and other bioactive molecules. As research continues to uncover new applications for this compound, its importance in drug discovery and development is likely to grow further.